N-[4-(benzyloxy)phenyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide

• IUPAC Name: 4-(3-morpholin-4-ylpyrazin-2-yl)oxy-N-(4-phenylmethoxyphenyl)benzamide
• InChI: InChI=1S/C28H26N4O4/c33-27(31-23-8-12-24(13-9-23)35-20-21-4-2-1-3-5-21)22-6-10-25(11-7-22)36-28-26(29-14-15-30-28)32-16-18-34-19-17-32/h1-15H,16-20H2,(H,31,33)
• InChI Key: HMILCCBHPAAAOM-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC=CN=C2OC3=CC=C(C=C3)C(=O)NC4=CC=C(C=C4)OCC5=CC=CC=C5
• Molecular Formula: C28H26N4O4
• Molecular Weight: 482.5 g/mol
• CAS No.: 1115979-70-8

Description

N-[4-(benzyloxy)phenyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide is a useful research compound. Its molecular formula is C28H26N4O4 and its molecular weight is 482.54. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure and Synthesis

The synthesis and crystal structure of compounds related to N-[4-(benzyloxy)phenyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide have been extensively studied. For instance, the synthesis and crystal structure of 3-amino-4-morpholino-N-[2-(trifluoromethoxy)phenyl]-1H-indazole-1-carboxamide have been detailed, showcasing the methodology and crystallographic data, indicating significant interest in the structural aspects of such compounds (Lu et al., 2017).

Biological Activity

Several studies have focused on the biological activities of benzamide derivatives, exploring their potential in various medicinal chemistry applications. Research into N-(2,3-dimethyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazol-4-yl)benzamides has revealed potential biological applications, including inhibition activities against human recombinant alkaline phosphatases and ecto-5′-nucleotidases (Saeed et al., 2015). These findings contribute to the broader understanding of benzamide derivatives' roles in medicinal chemistry.

Antifungal and Antimicrobial Applications

The antifungal activities of benzamide derivatives and their complexes, such as N-(Morpholinothiocarbonyl) benzamide, have been characterized, indicating their potential utility in combating plant diseases caused by major pathogens (Weiqun et al., 2005). Additionally, the antimicrobial activity of certain benzamide derivatives against mosquitoes and non-target organisms has been explored, demonstrating the diverse biological activities of these compounds (Schaefer et al., 1981).